Cas no 1985-59-7 (1,1-Dimethyltetralin)

1,1-Dimethyltetralin is a synthetic organic compound belonging to the class of tetralin derivatives. It features a naphthalene ring system with two methyl groups substituted at the 1-position, enhancing its stability and influencing its physicochemical properties. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of fragrances, dyes, and specialty chemicals. Its structural rigidity and lipophilic character make it suitable for applications requiring controlled reactivity and solubility in nonpolar media. The compound’s well-defined molecular structure allows for predictable behavior in chemical reactions, offering advantages in precision synthesis and material science research.
1,1-Dimethyltetralin structure
1,1-Dimethyltetralin structure
Product Name:1,1-Dimethyltetralin
CAS No:1985-59-7
MF:C12H16
MW:160.255443572998
CID:864910
PubChem ID:16137
Update Time:2025-11-02

1,1-Dimethyltetralin Chemical and Physical Properties

Names and Identifiers

    • 1,1-dimethyl(1,2,3,4-tetrahydronaphthalene)
    • 1,1-Dimethyltetralin
    • 4,4-dimethyl-2,3-dihydro-1H-naphthalene
    • 1,1-dimethyl-1,2,3,4-tetrahydronaphthalene
    • Naphthalene, 1,2,3,4-tetrahydro-1,1-dimethyl-
    • dimethyltetralin
    • FCH897597
    • 1,2,3,4-tetrahydro-4,4-dimethylnaphthalene
    • 1,2,3,4-tetrahydro-1,1-dimethylnaphthalene
    • 1,1-dimethyl-1,2,3,4-tetrahydro-naphthalene
    • 1,1-DIMETHYL-3,4-DIHYDRO-2H-NAPHTHALENE
    • AKOS006317162
    • DTXSID70173598
    • BS-21920
    • 1985-59-7
    • Inchi: 1S/C12H16/c1-12(2)9-5-7-10-6-3-4-8-11(10)12/h3-4,6,8H,5,7,9H2,1-2H3
    • InChI Key: ABIPNDAVRBMCHV-UHFFFAOYSA-N
    • SMILES: C1(C)(C)C2C=CC=CC=2CCC1

Computed Properties

  • Exact Mass: 160.12528
  • Monoisotopic Mass: 160.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.9500
  • Melting Point: -17.94°C (estimate)
  • Boiling Point: 246.18°C (estimate)
  • Flash Point: 81.2°C
  • Refractive Index: 1.5292
  • PSA: 0

1,1-Dimethyltetralin Pricemore >>

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Additional information on 1,1-Dimethyltetralin

1,1-Dimethyltetralin (CAS No. 1985-59-7): Properties, Applications, and Market Insights

1,1-Dimethyltetralin (CAS No. 1985-59-7) is a specialized organic compound belonging to the class of tetralin derivatives. This compound, also known as 1,1-dimethyl-1,2,3,4-tetrahydronaphthalene, has garnered significant attention in industrial and research applications due to its unique chemical structure and versatile properties. In this comprehensive guide, we explore its physical and chemical properties, industrial applications, and emerging trends in the market.

The molecular formula of 1,1-Dimethyltetralin is C12H16, with a molecular weight of 160.26 g/mol. Its structure consists of a naphthalene ring system with two methyl groups attached at the 1-position, contributing to its stability and reactivity in various chemical processes. Researchers and manufacturers value this compound for its role as an intermediate in fine chemical synthesis and fragrance production.

One of the most notable properties of 1,1-Dimethyltetralin is its relatively high boiling point (approximately 240–245°C), which makes it suitable for high-temperature applications. Additionally, its low water solubility and moderate volatility align well with its use in organic synthesis. These characteristics have led to its adoption in industries such as aroma chemicals, pharmaceutical intermediates, and specialty solvents.

In the fragrance industry, 1,1-Dimethyltetralin is often utilized as a precursor for musk-like scents. Its structural similarity to certain natural aromatic compounds allows it to serve as a cost-effective alternative in perfume formulations. Moreover, its stability under various conditions ensures long-lasting olfactory performance, making it a preferred choice for high-end cosmetic ingredients.

Recent advancements in green chemistry have also highlighted the potential of 1,1-Dimethyltetralin as a sustainable intermediate. Researchers are exploring its use in bio-based solvent systems and eco-friendly synthesis routes, aligning with global trends toward environmentally responsible manufacturing. This has sparked interest among companies seeking alternatives to traditional petrochemical-derived compounds.

The market for 1,1-Dimethyltetralin is experiencing steady growth, driven by demand from the flavor and fragrance sector and increasing R&D investments in specialty chemicals. Industry reports suggest that Asia-Pacific regions, particularly China and India, are emerging as key production hubs due to their expanding chemical manufacturing capabilities. Furthermore, regulatory approvals for its use in consumer products have bolstered its commercial viability.

For researchers and procurement specialists, understanding the supply chain dynamics of 1,1-Dimethyltetralin is crucial. The compound is typically synthesized via catalytic hydrogenation or alkylation processes, with major suppliers offering high-purity grades for laboratory and industrial use. Quality control measures, including GC-MS analysis, ensure consistency in its applications.

In conclusion, 1,1-Dimethyltetralin (CAS No. 1985-59-7) represents a valuable compound with diverse applications across multiple industries. Its role in fragrance development, sustainable chemistry, and high-performance solvents underscores its importance in modern chemical innovation. As market demands evolve, this compound is poised to remain a key player in specialty chemical formulations.

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